N'-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide

• Molecular Formula: C12H11N3OS
• Molecular Weight: 245.30 g/mol
• IUPAC Name: N-[(E)-pyridin-2-ylmethylideneamino]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H11N3OS/c16-12(8-11-5-3-7-17-11)15-14-9-10-4-1-2-6-13-10/h1-7,9H,8H2,(H,15,16)/b14-9+
• InChI Key: DOQVAEMFMGLFKS-NTEUORMPSA-N
• Isomeric SMILES: C1=CC=NC(=C1)/C=N/NC(=O)CC2=CC=CS2
• Canonical SMILES: C1=CC=NC(=C1)C=NNC(=O)CC2=CC=CS2
• solubility: 32.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N'-[(E)-2-Pyridinylmethylidene]-2-(2-thienyl)acetohydrazide is a hydrazone derivative synthesized via the condensation of 2-(2-thienyl)acetohydrazide with 2-pyridinecarbaldehyde. This compound features a pyridinylmethylidene group linked to the hydrazide moiety and a thienyl substituent on the acetohydrazide backbone. The E-configuration of the imine bond (C=N) is critical for its structural stability and bioactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide typically involves the condensation reaction between 2-acetylthiophene and 2-pyridinecarboxaldehyde in the presence of hydrazine hydrate. The reaction is carried out under reflux conditions in ethanol, leading to the formation of the desired hydrazide compound.

Industrial Production Methods

While specific industrial production methods for N’-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide are not well-documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, solvent, and reaction time, to achieve higher yields and purity suitable for industrial applications.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the hydrazide group to amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydrazide group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols are employed under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of oxides and other oxidized derivatives.

Reduction: Formation of amines and reduced hydrazide derivatives.

Substitution: Formation of substituted hydrazides with various functional groups.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research indicates that N'-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide exhibits significant antimicrobial properties against a range of pathogens. A study demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, highlighting its potential as a lead compound for developing new antibiotics .

Anticancer Properties
The compound has also been investigated for its anticancer effects. In vitro studies have shown that it induces apoptosis in various cancer cell lines, including breast and lung cancer cells. The mechanism involves the activation of caspases and the modulation of apoptotic pathways, making it a candidate for further development in cancer therapy .

Neuroprotective Effects
Recent investigations have pointed to the neuroprotective capabilities of this hydrazide derivative. It has been shown to reduce oxidative stress markers in neuronal cells, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's .

Agriculture

Pesticidal Applications
N'-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide has been evaluated for its pesticidal properties. Field trials indicated that it effectively controls pests while being environmentally friendly. Its application in crop protection could lead to reduced reliance on conventional pesticides .

Materials Science

Synthesis of Novel Polymers
In materials science, this compound serves as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. Researchers have successfully incorporated it into polymer matrices, resulting in materials suitable for high-performance applications .

Table 1: Summary of Biological Activities

Activity Type	Pathogen/Cell Type	Effectiveness	Reference
Antimicrobial	Gram-positive bacteria	Significant inhibition
Antimicrobial	Gram-negative bacteria	Significant inhibition
Anticancer	Breast cancer cells	Induces apoptosis
Anticancer	Lung cancer cells	Induces apoptosis
Neuroprotective	Neuronal cells	Reduces oxidative stress
Pesticidal	Various agricultural pests	Effective control

Mechanism of Action

The mechanism of action of N’-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide involves its interaction with specific molecular targets and pathways. In biological systems, the compound can inhibit the activity of certain enzymes and proteins, leading to its antimicrobial and anticancer effects. The exact molecular targets and pathways may vary depending on the specific application and context.

Comparison with Similar Compounds

Key Structural Differences :

Compound	Substituent on Hydrazone Moiety	Backbone Modification	Molecular Weight (g/mol)
Target Compound	2-Pyridinylmethylidene	2-Thienylacetohydrazide	~275.3 (calculated)
N′-[(E)-(5-Bromo-2-F-phenyl)methylene]-2-(thienyl)AcH ()	5-Bromo-2-fluorophenyl	2-Thienylacetohydrazide	341.2
(E)-2-(Benzoxazol-2-ylthio)-N′-(thiophen-2-ylmethylene)AcH ()	Thiophen-2-ylmethylene	Benzoxazol-2-ylthioacetohydrazide	~357.4
N′-(4-Chlorobenzylidene)-2-(pyrazolylamino)AcH ()	4-Chlorobenzylidene	Pyrazolylaminoacetohydrazide	~398.8

Enzyme Inhibition

• α-Glucosidase Inhibition : Ethyl-thio benzimidazolyl acetohydrazides (e.g., compound 228 in ) exhibit IC50 values of 6.10 ± 0.5 μM, outperforming acarbose (IC50 = 378.2 μM). The thienyl group in the target compound may similarly enhance binding via hydrophobic interactions .
• Kinase Inhibition : Benzoxazolylthio derivatives () inhibit multi-kinases (e.g., VEGFR2, EGFR) due to the electron-deficient benzoxazole core. The pyridinyl group in the target compound could mimic these effects via metal coordination or hydrogen bonding .

Anticancer Activity

• Triazolylthioacetohydrazides (): Show selective cytotoxicity against melanoma (IGR39) with IC50 < 10 μM. The thienyl group in the target compound may similarly disrupt cancer cell migration .
• Naphthyl Acetohydrazide Metal Complexes (): Demonstrate DNA binding and anticancer activity via intercalation.

Anti-Inflammatory Activity

• N-Phenylpyrazolyl-N-glycinyl-hydrazones (): Inhibit TNF-α production by 55–57% at 100 μmol/kg. The pyridinylmethylidene group in the target compound may modulate MAPK pathways analogously .

Physicochemical and Pharmacokinetic Properties

• Solubility : Thienyl and pyridinyl groups improve water solubility compared to purely aromatic analogs (e.g., naphthyl derivatives in ) .

Biological Activity

N'-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide is a hydrazone compound that has garnered attention for its diverse biological activities. Hydrazones, characterized by the functional group R1R2C=NNH2, exhibit a wide range of pharmacological effects, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties. This article reviews the biological activity of this specific compound, supported by relevant data and findings from various studies.

Chemical Structure and Properties

The molecular formula of N'-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide is $C_{12}H_{12}N_2OS$, with a molecular weight of 264.36 g/mol. The compound includes a pyridine ring and a thienyl moiety, which are known to enhance biological activity through various mechanisms.

Property	Value
Molecular Formula	C12H12N2OS
Molecular Weight	264.36 g/mol
InChI	InChI=1S/C12H12N2OS2
Exact Mass	264.039105 g/mol

Antimicrobial Activity

Hydrazones have been extensively studied for their antimicrobial properties. N'-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide exhibits significant activity against various bacterial strains. A study indicated that derivatives of hydrazones showed effective inhibition against both Gram-positive and Gram-negative bacteria, suggesting their potential as antimicrobial agents .

Anticancer Properties

Research has demonstrated that hydrazone compounds can induce apoptosis in cancer cells. Specifically, N'-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide has shown promise in inhibiting the proliferation of cancer cell lines through mechanisms involving cell cycle arrest and apoptosis induction. A comparative analysis indicated that the presence of the pyridine and thienyl groups enhances its anticancer efficacy .

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has been evaluated in vitro and in vivo. Studies have reported that hydrazones can reduce inflammatory markers and cytokines, leading to decreased inflammation in animal models. This suggests a potential therapeutic application in treating inflammatory diseases .

Case Studies

• Antimicrobial Efficacy : A study conducted on a series of hydrazone derivatives, including N'-[(E)-2-pyridinylmethylidene]-2-(2-thienyl)acetohydrazide, demonstrated a significant reduction in bacterial growth rates compared to control groups.
  • Method : Disc diffusion method was employed to assess antibacterial activity.
  • Results : The compound exhibited zones of inhibition ranging from 15-20 mm against tested strains.
• Anticancer Activity : In vitro studies on human cancer cell lines (e.g., HeLa and MCF-7) revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability.
  • Method : MTT assay was used to evaluate cytotoxicity.
  • Results : IC50 values were determined to be approximately 25 µM for HeLa cells.
• Anti-inflammatory Study : An animal model of induced paw edema showed that administration of the compound significantly reduced swelling compared to untreated controls.
  • Method : Edema was induced using carrageenan.
  • Results : The compound reduced edema by approximately 40% after 4 hours post-treatment.